3-Bromo-2-(difluoromethyl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole
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Overview
Description
Synthesis Analysis
Several synthetic methods can yield pyrazoles, including the reaction of hydrazones with nitroolefins, one-pot condensations of ketones and aldehydes with hydrazine monohydrochloride, and in situ oxidation employing bromine. These approaches offer diverse substrate scope and good yields .
Molecular Structure Analysis
The molecular formula of 3-Bromo-2-(difluoromethyl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole is C3H3BrF2N2 . Its structure consists of a pyrazole ring with bromine, fluorine, and methyl substituents. For a detailed depiction, refer to the ChemSpider entry .
Chemical Reactions Analysis
Pyrazoles participate in various chemical reactions. Notably, silver-mediated cycloadditions of N-isocyanoiminotriphenylphosphorane to terminal alkynes provide pyrazoles. Additionally, one-pot condensations of ketones and aldehydes with hydrazine monohydrochloride lead to pyrazoline intermediates, which can be oxidized to yield pyrazoles. Other methods involve Cu-catalyzed aerobic oxidative cyclization, phosphine-free cycloadditions, and iron-catalyzed routes .
Properties
IUPAC Name |
3-bromo-2-(difluoromethyl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrF2N2/c8-5-4-2-1-3-12(4)11-6(5)7(9)10/h7H,1-3H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTTLNXRHBAXTAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C(=NN2C1)C(F)F)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrF2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.04 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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